4-(1H-benzimidazol-1-yl)-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine

• IUPAC Name: 4-(benzimidazol-1-yl)-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C19H11ClN4S/c20-13-7-5-12(6-8-13)14-9-25-19-17(14)18(21-10-22-19)24-11-23-15-3-1-2-4-16(15)24/h1-11H
• InChI Key: WJGJIKUKZHTGSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2C3=C4C(=CSC4=NC=N3)C5=CC=C(C=C5)Cl
• Molecular Formula: C19H11ClN4S
• Molecular Weight: 362.8 g/mol

Description

4-(1H-benzimidazol-1-yl)-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential use in drug development. This compound has been found to have several biochemical and physiological effects, making it a promising candidate for therapeutic applications.

Mechanism of Action

The mechanism of action of 4-(1H-benzimidazol-1-yl)-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
4-(1H-benzimidazol-1-yl)-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine has been found to have several biochemical and physiological effects. It has been shown to have anti-inflammatory effects, which may be due to its ability to inhibit the activity of COX-2. This compound has also been found to have anti-tumor effects, as it has been shown to inhibit the growth of cancer cells. Additionally, it has been investigated for its potential use as an anti-microbial agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(1H-benzimidazol-1-yl)-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine in lab experiments is its potential use in drug development. This compound has been found to have several pharmacological activities, making it a promising candidate for therapeutic applications. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which may make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of 4-(1H-benzimidazol-1-yl)-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine. One direction is to further investigate its mechanism of action, which may provide insight into its potential use in drug development. Another direction is to investigate its potential use in combination therapy with other drugs. Additionally, further studies are needed to investigate the safety and efficacy of this compound in animal models and clinical trials.

Synthesis Methods

The synthesis of 4-(1H-benzimidazol-1-yl)-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine involves a multi-step process. The first step involves the preparation of 4-chlorophenylacetic acid, which is then reacted with thionyl chloride to form 4-chlorophenylacetyl chloride. This is then reacted with 2-aminobenzimidazole to form the intermediate product, which is then reacted with 2-aminothiophene-3-carboxylic acid to form the final product.

Scientific Research Applications

4-(1H-benzimidazol-1-yl)-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine has been extensively studied for its potential use in drug development. It has been found to have several pharmacological activities, including anti-inflammatory, anti-tumor, and anti-microbial effects. This compound has been shown to inhibit the growth of cancer cells and has been investigated for its potential use in cancer therapy.